1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea

• IUPAC Name: 1-[(3-hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea
• InChI: InChI=1S/C14H22N2O2S/c1-10(12-4-5-19-9-12)7-15-14(18)16-8-11-2-3-13(17)6-11/h4-5,9-11,13,17H,2-3,6-8H2,1H3,(H2,15,16,18)
• InChI Key: DPOHWACOPKIQJT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NCC1CCC(C1)O)C2=CSC=C2
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea, also known as CP-547632, is a small molecule inhibitor of the insulin-like growth factor-1 receptor (IGF-1R). It was developed as a potential anticancer agent due to the role of IGF-1R in promoting tumor growth and survival.

Mechanism of Action

The primary mechanism of action of 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea is inhibition of the IGF-1R signaling pathway. IGF-1R is a transmembrane receptor that is activated by binding of insulin-like growth factors (IGFs). Activation of IGF-1R promotes cell survival, proliferation, and migration, and is frequently dysregulated in cancer. By inhibiting IGF-1R, 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea blocks these downstream effects and induces cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea has been shown to have other biochemical and physiological effects. For example, it has been shown to reduce insulin resistance and improve glucose metabolism in animal models of diabetes. It has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea is its specificity for IGF-1R, which reduces the likelihood of off-target effects. However, like many small molecule inhibitors, 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea has limitations in terms of bioavailability and pharmacokinetics. It may also have limited efficacy in certain tumor types or in patients who have developed resistance to IGF-1R inhibitors.

Future Directions

There are several potential future directions for research on 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea. One area of interest is the development of combination therapies that enhance the efficacy of 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea in cancer treatment. Another area of interest is the exploration of 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea as a potential treatment for other diseases, such as diabetes and neurodegenerative diseases. Finally, further research is needed to better understand the mechanisms of resistance to IGF-1R inhibitors and to develop strategies to overcome this resistance.

Synthesis Methods

The synthesis of 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea involves several steps, including the reaction of 3-hydroxycyclopentene with methylamine to form the corresponding amine, followed by reaction with 2-thiophen-3-ylpropanal to form the desired urea product. The synthesis has been described in detail in a patent application (US20110130500A1).

Scientific Research Applications

1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea has been extensively studied in preclinical models of cancer, including cell lines and animal models. It has been shown to inhibit the growth and survival of a variety of tumor types, including breast, lung, prostate, and pancreatic cancer. In addition, 1-[(3-Hydroxycyclopentyl)methyl]-3-(2-thiophen-3-ylpropyl)urea has been shown to enhance the efficacy of other anticancer agents, such as chemotherapy and radiation therapy.